Cas no 64288-46-6 (1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl-
• CAS No: 64288-46-6
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 1675593
• PubChem ID: 2307757
• Update Time: 2025-04-21

1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl-
• 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile
• DTXSID50368001
• CS-0118128
• 64288-46-6
• AKOS001854809
• CCG-139859
• 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C13H12N2/c1-10-8-12(9-14)11(2)15(10)13-6-4-3-5-7-13/h3-8H,1-2H3
• InChI Key： CDDGPEUBNFMYMZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=CC(C#N)=C1C

Computed Properties

• Exact Mass: 196.10016
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72